molecular formula C11H14INO3 B450796 3,4-Diethoxy-5-iodobenzaldehyde oxime

3,4-Diethoxy-5-iodobenzaldehyde oxime

Cat. No.: B450796
M. Wt: 335.14g/mol
InChI Key: NVZJOFOXXHQJRF-NTUHNPAUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Diethoxy-5-iodobenzaldehyde oxime is a substituted benzaldehyde oxime derivative characterized by ethoxy groups at positions 3 and 4 of the aromatic ring, an iodine atom at position 5, and an oxime (-CH=N-OH) functional group. The iodine atom introduces steric bulk and polarizability, which may influence halogen-bonding interactions or serve as a leaving group in cross-coupling reactions.

Properties

Molecular Formula

C11H14INO3

Molecular Weight

335.14g/mol

IUPAC Name

(NE)-N-[(3,4-diethoxy-5-iodophenyl)methylidene]hydroxylamine

InChI

InChI=1S/C11H14INO3/c1-3-15-10-6-8(7-13-14)5-9(12)11(10)16-4-2/h5-7,14H,3-4H2,1-2H3/b13-7+

InChI Key

NVZJOFOXXHQJRF-NTUHNPAUSA-N

SMILES

CCOC1=C(C(=CC(=C1)C=NO)I)OCC

Isomeric SMILES

CCOC1=C(C(=CC(=C1)/C=N/O)I)OCC

Canonical SMILES

CCOC1=C(C(=CC(=C1)C=NO)I)OCC

Origin of Product

United States

Comparison with Similar Compounds

Physicochemical Properties

Property 3,4-Diethoxy-5-iodobenzaldehyde Oxime* 4-Methylpentan-2-one Oxime Phosgene Oxime
Molecular Formula C${11}$H${14}$INO$_3$ C$6$H${13}$NO CCl$_2$NO
Molecular Weight ~367.15 g/mol 117.15 g/mol 113.93 g/mol
Solubility Low in water (predicted) Soluble in organic solvents Reacts with water
Melting/Boiling Point High (due to iodine/ethoxy groups) Not reported Sublimes at 39°C

*Properties inferred from structural analogs due to lack of direct data.

Structural and Functional Differences

  • Substituent Effects : The iodine and ethoxy groups in the target compound confer distinct electronic and steric properties compared to simpler oximes like 4-methylpentan-2-one oxime. These groups may enhance stability in polar solvents or catalytic processes.
  • Reactivity : The iodine atom could enable cross-coupling reactions (e.g., Suzuki-Miyaura), while phosgene oxime’s electrophilic chlorine atoms drive its corrosive behavior .

Research Findings and Implications

  • Synthetic Flexibility : Oxime derivatives, including the target compound, are versatile intermediates. For example, betulonic acid oxime esters were synthesized using T3P or EDC·HCl, suggesting similar coupling strategies for 3,4-diethoxy-5-iodobenzaldehyde oxime .
  • Toxicity-Application Trade-offs : While 4-methylpentan-2-one oxime is commercially utilized despite moderate hazards, phosgene oxime’s extreme toxicity restricts its use . The target compound’s safety profile must be empirically validated for industrial adoption.

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